Cas no 1514259-20-1 (4-Bromobutoxymethylcyclopentane)

• Product Name: 4-Bromobutoxymethylcyclopentane
• CAS No: 1514259-20-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5281375
• Update Time: 2025-06-13

4-Bromobutoxymethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• [(4-bromobutoxy)methyl]cyclopentane
• 4-Bromobutoxymethylcyclopentane

• Inchi： 1S/C10H19BrO/c11-7-3-4-8-12-9-10-5-1-2-6-10/h10H,1-9H2
• InChI Key： KBZSJPUZKXGBFP-UHFFFAOYSA-N
• SMILES： BrCCCCOCC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 100
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-Bromobutoxymethylcyclopentane

4-Bromobutoxymethylcyclopentane (CAS No. 1514259-20-1): A Comprehensive Overview

4-Bromobutoxymethylcyclopentane (CAS No. 1514259-20-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a cyclopentane ring substituted with a bromobutoxy methyl group, which imparts it with distinct chemical and physical properties.

The synthesis of 4-Bromobutoxymethylcyclopentane typically involves a multi-step process, starting with the formation of the cyclopentane ring and subsequent functionalization to introduce the bromobutoxy methyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical properties, 4-Bromobutoxymethylcyclopentane is a colorless liquid at room temperature with a molecular weight of 267.13 g/mol. It exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran, making it suitable for various chemical reactions and formulations. The presence of the bromine atom also makes it an excellent precursor for further chemical modifications, including nucleophilic substitution reactions and coupling reactions.

The biological activity of 4-Bromobutoxymethylcyclopentane has been the subject of several studies, particularly in the context of drug discovery and development. Research has shown that this compound can serve as a valuable scaffold for the design and synthesis of novel pharmaceuticals. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that derivatives of 4-Bromobutoxymethylcyclopentane exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

Beyond its potential as a pharmaceutical intermediate, 4-Bromobutoxymethylcyclopentane has also found applications in materials science. Its unique chemical structure makes it an attractive candidate for the development of new polymers and copolymers with tailored properties. A recent study published in the Journal of Polymer Science: Part A: Polymer Chemistry explored the use of 4-Bromobutoxymethylcyclopentane-based monomers in the synthesis of block copolymers with enhanced mechanical strength and thermal stability.

In conclusion, 4-Bromobutoxymethylcyclopentane (CAS No. 1514259-20-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing various scientific fields.